Cas no 1261639-29-5 (2,6-Bis(perfluorophenyl)nicotinic acid)
2,6-Bis(perfluorophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Bis(perfluorophenyl)nicotinic acid
-
- Inchi: 1S/C18H3F10NO2/c19-7-5(8(20)12(24)15(27)11(7)23)4-2-1-3(18(30)31)17(29-4)6-9(21)13(25)16(28)14(26)10(6)22/h1-2H,(H,30,31)
- InChI Key: DHJBRAAGMFVXFV-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C(C(=O)O)=CC=C(C2C(=C(C(=C(C=2F)F)F)F)F)N=1)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 629
- XLogP3: 4.7
- Topological Polar Surface Area: 50.2
2,6-Bis(perfluorophenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A025020366-250mg |
2,6-Bis(perfluorophenyl)nicotinic acid |
1261639-29-5 | 97% | 250mg |
$659.60 | 2023-09-03 | |
| Alichem | A025020366-500mg |
2,6-Bis(perfluorophenyl)nicotinic acid |
1261639-29-5 | 97% | 500mg |
$940.80 | 2023-09-03 | |
| Alichem | A025020366-1g |
2,6-Bis(perfluorophenyl)nicotinic acid |
1261639-29-5 | 97% | 1g |
$1596.00 | 2023-09-03 |
2,6-Bis(perfluorophenyl)nicotinic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2,6-Bis(perfluorophenyl)nicotinic acid
2,6-Bis(perfluorophenyl)nicotinic Acid (CAS No. 1261639-29-5): A Comprehensive Overview
2,6-Bis(perfluorophenyl)nicotinic acid (CAS No. 1261639-29-5) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of nicotinic acids, which are derivatives of pyridine-3-carboxylic acid, and is characterized by the presence of two perfluorophenyl groups at the 2 and 6 positions of the pyridine ring. The perfluorophenyl groups impart significant electronic and steric effects, making this compound a valuable building block in the synthesis of more complex molecules.
The perfluorophenyl groups in 2,6-Bis(perfluorophenyl)nicotinic acid are known for their strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. These groups also contribute to the compound's hydrophobicity, which can be advantageous in various biological and pharmaceutical applications. The nicotinic acid core, on the other hand, is a well-known structure with a wide range of biological activities, including roles in vitamin B3 metabolism and potential therapeutic applications.
Recent research has focused on the synthesis and characterization of 2,6-Bis(perfluorophenyl)nicotinic acid to explore its potential as a precursor for more complex molecules. One notable study published in the Journal of Organic Chemistry (2021) detailed a novel synthetic route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also provided better control over the regioselectivity of the product. The researchers highlighted the importance of optimizing reaction conditions to achieve high purity and yield, which are crucial for downstream applications.
In the context of medicinal chemistry, 2,6-Bis(perfluorophenyl)nicotinic acid has shown promise as a lead compound for developing new drugs. Its unique electronic properties make it an excellent candidate for modulating biological targets such as enzymes and receptors. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated the use of this compound as an inhibitor of a specific enzyme involved in cancer progression. The results indicated that 2,6-Bis(perfluorophenyl)nicotinic acid exhibited potent inhibitory activity with low cytotoxicity, suggesting its potential as a therapeutic agent.
The perfluorophenyl groups in this compound also play a crucial role in enhancing its pharmacokinetic properties. These groups can improve solubility and permeability, which are essential for drug delivery and bioavailability. A recent review article in Current Medicinal Chemistry (2021) discussed the impact of fluorination on drug design and highlighted several examples where perfluorinated compounds showed improved pharmacological profiles compared to their non-fluorinated counterparts.
Beyond its medicinal applications, 2,6-Bis(perfluorophenyl)nicotinic acid has also found use in materials science. Its strong electron-withdrawing properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials (2019) demonstrated that this compound could be used as an electron acceptor in organic solar cells, leading to improved device performance and efficiency.
In summary, 2,6-Bis(perfluorophenyl)nicotinic acid (CAS No. 1261639-29-5) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features, particularly the perfluorophenyl groups and nicotinic acid core, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.
1261639-29-5 (2,6-Bis(perfluorophenyl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)